Cas no 41929-10-6 ( )

• Product Name: &nbsp
• CAS No: 41929-10-6
• MF: C₁₉H₂₆O₆
• MW: 350.406146526337
• CID: 927539
• PubChem ID: 5281421
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Alatolide
• NSC 295426
• Propanoic acid, 2-methyl-, 2,3,3a,4,5,8,9,11a-octahydro-6,10-bis(hydroxymethyl)-3-methylene-2-oxocyclodeca(b)furan-4-yl ester, (3aR-(3aR*,4S*,6Z,10Z,11aR*))-
• 41929-10-6
• Trihydroxygermaeranolide isobutyrate
• Alatolid
• CHEBI:2542
• [(3aR,4S,6Z,10Z,11aR)-6,10-bis(hydroxymethyl)-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] 2-methylpropanoate
• Q27105715
• (1E,4Z)-14,15-dihydroxy-8alpha-(2-methylpropanoyloxy)germacra-1(10),4,11(13)-trieno-12,6alpha-lactone
• LMPR0103090013
• DTXSID501100620
• C09290
• Propanoic acid, 2-methyl-, (3aR,4S,6Z,10Z,11aR)-2,3,3a,4,5,8,9,11a-octahydro-6,10-bis(hydroxymethyl)-3-methylene-2-oxocyclodeca[b]furan-4-yl ester
• Propanoic acid, 2-methyl-, 2,3,3a,4,5,8,9,11a-octahydro-6,10-bis(hydroxymethyl)-3-methylene-2-oxocyclodeca[b]furan-4-yl ester, [3aR-(3aR*,4S*,6Z,10Z,11aR*)]-
•  

• Inchi： 1S/C19H26O6/c1-11(2)18(22)24-15-7-13(9-20)5-4-6-14(10-21)8-16-17(15)12(3)19(23)25-16/h5,8,11,15-17,20-21H,3-4,6-7,9-10H2,1-2H3/b13-5-,14-8-/t15-,16+,17+/m0/s1
• InChI Key： IAKJNLGPQQXWAV-YINPGZOOSA-N
• SMILES： O1C(C(=C)[C@H]2[C@H]1C=C(CO)CCC=C(CO)C[C@@H]2OC(C(C)C)=O)=O |c:7,13|

Computed Properties

• Exact Mass: 350.17293854g/mol
• Monoisotopic Mass: 350.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives